Cas no 288-05-1 (Selenophene)

Selenophene structure
Selenophene structure
Product Name:Selenophene
CAS No:288-05-1
MF:C4H4Se
MW:131.034560203552
CID:259083
PubChem ID:125307526
Update Time:2025-04-19

Selenophene Chemical and Physical Properties

Names and Identifiers

    • Selenophene
    • Selenacyclopentadiene
    • Selenofuran
    • selenophen
    • MABNMNVCOAICNO-UHFFFAOYSA-N
    • Selenophene, 99%
    • Selenophene, 97%
    • S0829
    • InChI=1/C4H4Se/c1-2-4-5-3-1/h1-4
    • Q4413588
    • Inchi： 1S/C4H4Se/c1-2-4-5-3-1/h1-4H
    • InChI Key： MABNMNVCOAICNO-UHFFFAOYSA-N
    • SMILES： [Se]1C=CC=C1

Computed Properties

  • Exact Mass: 131.94800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 22.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless or light yellow transparent liquid
  • Density: 1.423 g/mL at 25 °C(lit.)
  • Melting Point: -30°C(lit.)
  • Boiling Point: 110°C(lit.)
  • Flash Point: Fahrenheit: 26.6 ° f
    Celsius: -3 ° c
  • Refractive Index: n20/D 1.58(lit.)
  • PSA: 0.00000
  • LogP: 0.74360
  • Solubility: Azeotropic with water

Selenophene Security Information

Selenophene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Selenophene Pricemore >>

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